1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester

• Molecular Formula: C20H28N2O3
• Molecular Weight: 344.4 g/mol
• IUPAC Name: ethyl 1-[3-(2,3-dihydro-1H-inden-5-ylamino)-3-oxopropyl]piperidine-3-carboxylate
• InChI: InChI=1S/C20H28N2O3/c1-2-25-20(24)17-7-4-11-22(14-17)12-10-19(23)21-18-9-8-15-5-3-6-16(15)13-18/h8-9,13,17H,2-7,10-12,14H2,1H3,(H,21,23)
• InChI Key: DIPYKFHAIZSMGP-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCCN(C1)CCC(=O)NC2=CC3=C(CCC3)C=C2

Description

1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester, also known as ICEP, is a chemical compound that has been synthesized and researched extensively in recent years. ICEP belongs to the family of piperidine derivatives and has shown promising results in various scientific studies.

Mechanism of Action

1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester exerts its pharmacological effects by inhibiting the activity of acetylcholinesterase. This leads to an increase in the levels of acetylcholine in the brain, which can improve cognitive function and memory. 1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester has also been shown to activate the cholinergic system, which is involved in the regulation of various physiological processes, including cardiovascular function, gastrointestinal function, and immune function.
Biochemical and Physiological Effects
1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which can improve cognitive function and memory. 1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester has also been shown to activate the cholinergic system, which is involved in the regulation of various physiological processes, including cardiovascular function, gastrointestinal function, and immune function. Additionally, 1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester has been shown to have anti-inflammatory, antinociceptive, and neuroprotective properties.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester is that it has been shown to have a low toxicity profile, which makes it a promising candidate for further research as a therapeutic agent. However, one of the limitations of 1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester is that it has low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester. One area of interest is the potential use of 1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of interest is the potential use of 1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester as a therapeutic agent for other conditions, such as depression and anxiety. Additionally, further research is needed to better understand the mechanism of action of 1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester and to optimize its pharmacological properties for therapeutic use.

Synthesis Methods

The synthesis of 1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester involves a multi-step process that starts with the reaction of indan-5-ylcarbonyl chloride with ethylenediamine to form 2-(indan-5-ylcarbamoyl) ethylenediamine. The resulting compound is then reacted with ethyl 3-bromopropionate to obtain 1-[2-(indan-5-ylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester. The final product is purified using column chromatography to obtain a pure compound.

Scientific Research Applications

1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester has been extensively researched for its potential use as a therapeutic agent. Studies have shown that 1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester has anti-inflammatory, antinociceptive, and neuroprotective properties. It has also been shown to have potential in the treatment of various neurodegenerative diseases, including Alzheimer's and Parkinson's disease. 1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and learning.